Cas no 1227603-58-8 (5-Bromo-3-bromomethyl-6-hydroxypyridine)

• Product Name: 5-Bromo-3-bromomethyl-6-hydroxypyridine
• CAS No: 1227603-58-8
• MF: C₆H₅Br₂NO
• MW: 266.917999982834
• CID: 4921309
• Update Time: 2025-05-24

5-Bromo-3-bromomethyl-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-bromomethyl-6-hydroxypyridine

• Inchi： 1S/C6H5Br2NO/c7-2-4-1-5(8)6(10)9-3-4/h1,3H,2H2,(H,9,10)
• InChI Key： UMWDNYOVFVDDSS-UHFFFAOYSA-N
• SMILES： BrCC1=CNC(C(=C1)Br)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 1.2
• Topological Polar Surface Area: 29.1

Additional information on 5-Bromo-3-bromomethyl-6-hydroxypyridine

5-Bromo-3-bromomethyl-6-hydroxypyridine: A Comprehensive Overview

5-Bromo-3-bromomethyl-6-hydroxypyridine, also known by its CAS number 1227603-58-8, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with bromine atoms at positions 3 and 5, as well as a hydroxyl group at position 6. The presence of multiple functional groups makes it a valuable building block for constructing complex molecules with diverse applications.

The synthesis of 5-Bromo-3-bromomethyl-6-hydroxypyridine typically involves multi-step reactions, often starting from pyridine derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. For instance, researchers have employed transition metal catalysts to facilitate the bromination process, achieving higher yields and purities. These developments underscore the importance of green chemistry principles in modern synthetic strategies.

In terms of applications, 5-Bromo-3-bromomethyl-6-hydroxypyridine has shown promise in drug discovery efforts. Its ability to act as a precursor for bioactive molecules has been highlighted in several studies. For example, it has been used to synthesize compounds with potential anti-cancer and anti-inflammatory properties. The hydroxyl group at position 6 provides an additional site for functionalization, enabling the creation of derivatives with enhanced bioavailability and selectivity.

The electronic properties of 5-Bromo-3-bromomethyl-6-hydroxypyridine make it an interesting candidate for use in electronic materials. Its conjugated π-system allows for efficient charge transport, which is crucial for applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent research has explored its integration into polymer frameworks to improve device performance, demonstrating its potential in next-generation electronic materials.

From an analytical perspective, 5-Bromo-3-bromomethyl-6-hydroxypyridine serves as a useful standard for chromatographic and spectroscopic techniques. Its distinct UV-vis absorption spectrum and high solubility in organic solvents make it ideal for calibration purposes. Moreover, its stability under various experimental conditions ensures reliable results in analytical workflows.

In conclusion, 5-Bromo-3-bromomethyl-6-hydroxypyridine is a multifaceted compound with significant implications across multiple disciplines. Its structural versatility, combined with recent advancements in synthesis and application techniques, positions it as a key player in contemporary chemical research. As ongoing studies continue to uncover new possibilities for this compound, its role in driving innovation is expected to grow further.